Cas no 1504227-31-9 (Furo[3,2-b]pyridine-3-carboxylic acid)

• Product Name: Furo[3,2-b]pyridine-3-carboxylic acid
• CAS No: 1504227-31-9
• MF: C₈H₅NO₃
• MW: 163.130202054977
• CID: 4701252
• PubChem ID: 82596372
• Update Time: 2025-10-28

Furo[3,2-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-b]pyridine-3-carboxylic acid
• F89545
• 1504227-31-9
• SCHEMBL20503048
• Furo[3,2-b]pyridine-3-carboxylicacid
• PS-19126

• Inchi： 1S/C8H5NO3/c10-8(11)5-4-12-6-2-1-3-9-7(5)6/h1-4H,(H,10,11)
• InChI Key： TYWCWSSMYIVMMH-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C2=C1C=CC=N2

Computed Properties

• Exact Mass: 163.026943022g/mol
• Monoisotopic Mass: 163.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 0.9

Additional information on Furo[3,2-b]pyridine-3-carboxylic acid

Introduction to Furo[3,2-b]pyridine-3-carboxylic Acid (CAS No. 1504227-31-9)

Furo[3,2-b]pyridine-3-carboxylic acid, with the chemical identifier CAS No. 1504227-31-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the furo[3,2-b]pyridine scaffold, a structural motif that is known for its versatile biological activities and potential therapeutic applications. The unique arrangement of fused rings in this molecule imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery.

The< strong>Furo[3,2-b]pyridine-3-carboxylic acid structure combines the aromaticity of the pyridine ring with the oxygen-containing heterocycle of the furan ring, creating a system that is both electronically and sterically diverse. This diversity has been exploited in various synthetic transformations, enabling the development of a range of derivatives with tailored biological activities. The< strong>CAS No. 1504227-31-9 designation ensures unambiguous identification and traceability of this compound in scientific literature and industrial applications.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacophores due to their prevalence in bioactive natural products and synthetic drugs. Among these, furo[3,2-b]pyridine derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The< strong>3-carboxylic acid moiety in Furo[3,2-b]pyridine-3-carboxylic acid introduces a site for further functionalization, allowing for the synthesis of more complex molecules with enhanced pharmacological properties.

One of the most compelling aspects of Furo[3,2-b]pyridine-3-carboxylic acid is its role as a building block in medicinal chemistry. Researchers have leveraged its structure to develop novel inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have demonstrated its utility in designing small-molecule inhibitors for kinases and other enzyme families implicated in diseases such as cancer and inflammatory disorders. The< strong>CAS No. 1504227-31-9 compound has been used as a precursor in synthesizing molecules that exhibit potent activity against these targets.

The synthesis of Furo[3,2-b]pyridine-3-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic accessibility and versatility. Recent advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its pharmacological potential on a larger scale. These advancements have also facilitated the preparation of analogs with modified substituents, allowing researchers to fine-tune the biological activity of derivatives.

In the realm of drug discovery, Furo[3,2-b]pyridine-3-carboxylic acid has been investigated for its potential as an intermediate in the development of new therapeutic agents. Its ability to serve as a scaffold for diverse pharmacophores makes it particularly valuable for designing molecules with specific interactions with biological targets. For example, derivatives of this compound have been explored as modulators of G protein-coupled receptors (GPCRs), which are integral membrane proteins involved in signal transduction pathways.

The< strong>3-carboxylic acid functional group provides a handle for further chemical modifications, such as esterification or amidation, which can alter the solubility and metabolic stability of the resulting compounds. These modifications are crucial for optimizing drug-like properties, including bioavailability and duration of action. By incorporating Furo[3,2-b]pyridine-3-carboxylic acid into drug candidates, researchers can exploit its structural features to enhance binding affinity and selectivity against therapeutic targets.

Recent studies have also highlighted the role of Furo[3,2-b]pyridine derivatives in addressing unmet medical needs. For instance, compounds based on this scaffold have shown promise in preclinical models as treatments for neurological disorders characterized by aberrant neural activity. The ability to modulate neurotransmitter systems without significant off-target effects makes these derivatives attractive candidates for further development.

The< strong>CAS No. 1504227-31-9 compound itself has been studied for its potential role in chemical biology research. Its unique structure allows it to serve as a probe for understanding enzyme mechanisms and interactions at a molecular level. By using this compound as a substrate or inhibitor, researchers can gain insights into key biological processes and identify new therapeutic targets.

In conclusion, Furo[3,2-b]pyridine-3-carboxylic acid (CAS No. 1504227-31-9) is a multifaceted heterocyclic compound with significant potential in pharmaceutical research and drug development. Its structural features make it an excellent scaffold for designing molecules with tailored biological activities across various therapeutic areas. The ongoing exploration of its synthetic derivatives and pharmacological properties underscores its importance as a valuable tool in medicinal chemistry.